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Abstract
n-Decane (C₁₀H₂₂), a straight-chain alkane, serves as a quintessential model for understanding

the structural and conformational behavior of medium-chain hydrocarbons. Its apparent

simplicity belies a complex conformational landscape governed by a delicate balance of

torsional and steric forces. For researchers in materials science, chemistry, and drug

development, a thorough grasp of decane's conformational preferences is critical for modeling

lipid bilayers, predicting physicochemical properties, and understanding the hydrophobic

interactions that drive ligand-receptor binding. This technical guide provides a detailed

exploration of the molecular architecture of n-decane, a foundational analysis of the energetic

principles governing its shape, and an overview of the modern computational and experimental

methodologies employed to study its dynamic nature.
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Normal-decane (n-decane) is a saturated hydrocarbon belonging to the alkane homologous

series, with the chemical formula C₁₀H₂₂.[1][2][3][4] While 75 structural isomers of decane are

possible, the term typically refers to the unbranched, linear isomer, CH₃(CH₂)₈CH₃.[4]

Chemical Bonding and Hybridization
The molecular framework of decane is constructed exclusively from covalent bonds.[2] Each of

the ten carbon atoms exhibits sp³ hybridization, resulting in a tetrahedral geometry with bond

angles approximating 109.5°.[1][5] The molecule consists of 9 carbon-carbon (C-C) single

bonds and 22 carbon-hydrogen (C-H) single bonds. The C-C bonds are formed from the

overlap of sp³ hybrid orbitals, while the C-H bonds result from the overlap of a carbon sp³

orbital and a hydrogen 1s orbital. These single bonds (sigma bonds) permit rotation, which is

the basis for decane's conformational flexibility.[6][7]

Three-Dimensional Geometry
In its lowest energy state, the carbon backbone of n-decane adopts a planar, extended zig-zag

arrangement.[1] This all-anti conformation belongs to the C₂h point group symmetry.[1] As a

nonpolar molecule, its intermolecular interactions are dominated by weak van der Waals

forces, specifically London dispersion forces, which accounts for its liquid state at room

temperature and relatively low boiling point (174.1 °C).[1][4]

Core Principles of Conformational Analysis
Conformational analysis is the study of the different spatial arrangements of atoms (conformers

or conformational isomers) that can be interconverted by rotation about single bonds and the

associated energy changes.[6][8][9] For alkanes like decane, the stability of any given

conformer is primarily determined by two types of strain.

Torsional Strain
Torsional strain, or eclipsing strain, arises from the repulsion between the electron clouds of

bonds on adjacent atoms.[10][11] This strain is maximized when bonds are in an eclipsed

arrangement (dihedral angle of 0°) and minimized in a staggered arrangement (dihedral angle

of 60°).[12][13] The energy difference between the staggered and eclipsed conformations of

ethane is approximately 12 kJ/mol, which represents the barrier to rotation.[12][13]
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Steric Strain
Steric strain is a repulsive interaction that occurs when non-bonded atoms or groups are forced

closer together than their van der Waals radii allow.[14][15] This is particularly important in

alkanes larger than propane. In butane, for example, a gauche conformation (dihedral angle of

60° between the two methyl groups) is less stable than the anti conformation (180° dihedral

angle) by about 3.8 kJ/mol due to steric strain between the methyl groups.[14][16][17]

Visualizing Conformations: Newman Projections
Newman projections are a powerful tool for visualizing conformations by looking down a

specific carbon-carbon bond.[7][12] The front carbon is represented by a dot, and the back

carbon by a circle. This representation makes it easy to see the dihedral angles between

substituents and identify potential torsional and steric strain.

The Conformational Landscape of n-Decane
The principles observed in ethane and butane extend to decane, but the longer chain

introduces significantly more complexity. With nine C-C bonds capable of rotation, the number

of possible conformers is vast.

The Global Minimum: All-Anti Conformation
The most stable conformer of n-decane is the fully extended, all-anti conformation, where

every C-C-C-C dihedral angle is 180°.[16][18] This arrangement minimizes both torsional and

steric strain, resulting in the zig-zag structure commonly drawn in textbooks and observed in its

crystalline state.[19]

Gauche Conformers and the "Pentane Effect"
Rotations around the C-C bonds can introduce "kinks" in the chain, known as gauche

conformations. Each gauche turn introduces approximately 3.8 kJ/mol of steric strain, similar to

that in butane.[16]

A critical interaction in longer alkanes is the syn-pentane interaction, a severe steric clash that

occurs when two adjacent C-C bonds adopt gauche conformations of opposite signs (e.g., a

G+G- sequence). This arrangement forces the two methylene groups (CH₂) separated by three
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bonds into close proximity, resulting in a significant destabilization of more than 12 kJ/mol. This

high energy penalty makes such conformations highly unfavorable.

The Potential Energy Surface (PES)
The potential energy surface of decane is a complex, multi-dimensional landscape that maps

the molecule's potential energy as a function of its internal coordinates (i.e., dihedral angles).

[20] The surface features a single global minimum (the all-anti conformer) and thousands of

local minima corresponding to various combinations of gauche and anti arrangements. At room

temperature, decane exists as a dynamic equilibrium of these conformers, rapidly

interconverting between them.[18]

Table 1: Representative Energetic Costs of Interactions in Alkane Conformers

Interaction Type of Strain
Energy Cost
(kJ/mol)

Energy Cost
(kcal/mol)

H ↔ H eclipsed Torsional 4.0 1.0

H ↔ CH₃ eclipsed Torsional & Steric 6.0 1.4

CH₃ ↔ CH₃ eclipsed Torsional & Steric 11.0 2.6

CH₃ ↔ CH₃ gauche Steric 3.8 0.9

Data synthesized from

analyses of ethane,

propane, and butane.

[14][16]

To illustrate the fundamental energy changes during bond rotation, the potential energy

diagram for butane is presented below. The principles of anti (most stable), gauche (less

stable), and eclipsed (least stable) conformations apply to each bond in the decane chain.
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Potential Energy Profile of Butane C2-C3 Bond Rotation
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Caption: Potential energy diagram for butane rotation around the C2-C3 bond.

Methodologies for Conformational Analysis
Investigating the vast conformational space of decane requires a synergistic approach

combining computational modeling and experimental validation.

Computational Methods
Computational chemistry is the primary tool for exploring the conformational landscape of

flexible molecules like decane.[21] The general workflow involves generating a diverse set of

initial structures, optimizing their geometries, and calculating their relative energies.
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Computational Conformational Search Workflow

Initial Structure Generation
(e.g., Systematic Search, MD)

Geometry Optimization
(Molecular Mechanics - MM)
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Clustering & Redundancy Removal

Group similar structures

Refined Geometry Optimization
(Quantum Mechanics - QM/DFT)

High accuracy on unique conformers

Vibrational Frequency Calculation

Confirm true minima,
calculate free energies

Boltzmann Population Analysis

Determine relative populations
at a given temperature

Final Ensemble of Low-Energy Conformers
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Caption: A typical workflow for computational conformational analysis.
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Initial Conformer Generation: A starting 3D structure of n-decane is generated. A systematic

search is performed by rotating each of the seven internal C-C bonds (C2-C3 through C8-

C9) in 60° or 120° increments to generate a large pool of possible starting conformations.[7]

Molecular Mechanics (MM) Minimization: Each generated structure is subjected to energy

minimization using a molecular mechanics force field (e.g., MMFF94s).[22] This step rapidly

optimizes the geometries and removes high-energy, unstable structures.

Conformer Clustering: The MM-optimized structures are clustered based on geometric

similarity (e.g., RMSD) to identify unique conformers and discard duplicates.

Quantum Mechanics (QM) Optimization: A representative structure from each cluster is

selected for higher-level geometry optimization using a quantum mechanics method,

typically Density Functional Theory (DFT) with a suitable basis set (e.g., B3LYP/6-31G*).[22]

[23] This provides more accurate geometries and relative energies.

Thermodynamic Analysis: Vibrational frequency calculations are performed on the QM-

optimized structures to confirm they are true energy minima and to obtain thermodynamic

data (e.g., Gibbs free energy).[23]

Population Analysis: The relative populations of the conformers at a given temperature (e.g.,

298 K) are calculated using the Boltzmann distribution based on their computed free

energies.[23]

Experimental Techniques
While computational methods are powerful, experimental data is crucial for validating the

theoretical models.

Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR, particularly the analysis of ³J

coupling constants via the Karplus equation, provides experimental data that is dependent

on the dihedral angles of the molecule.[23][24] By comparing experimentally measured

couplings with the Boltzmann-averaged couplings calculated from the computational

ensemble, researchers can validate the predicted conformational populations.

X-ray Crystallography: In the solid state, X-ray diffraction has confirmed that n-decane
molecules pack in the fully extended, all-anti conformation.[19]
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Vibrational Spectroscopy (IR and Raman): Different conformers have unique vibrational

spectra. The overall spectrum of a liquid sample is a population-weighted average of the

spectra of all present conformers. Deconvolution of these spectra can provide insights into

the conformational equilibrium.

Implications in Drug Development and Materials
Science
The conformational flexibility of alkyl chains, exemplified by decane, has profound implications:

Lipophilicity and Membrane Permeability: The ability of a drug molecule to partition into and

cross a cell membrane is governed by its lipophilicity. The flexible, nonpolar nature of alkyl

chains allows them to readily interact with the lipid core of the membrane. Understanding the

energetic cost of different conformations is key to accurately modeling these interactions.

Ligand-Receptor Binding: When a drug with a flexible alkyl chain binds to a protein receptor,

it often must adopt a specific, constrained conformation. The energy required to force the

chain into this "bioactive" conformation is known as the conformational penalty. This entropic

cost must be offset by favorable binding interactions. Designing rigidified analogs that pre-

organize the molecule in its bioactive shape is a common strategy in medicinal chemistry to

improve binding affinity and selectivity.[25]

Conclusion
n-Decane, though a simple alkane, presents a rich and complex conformational profile that is

foundational to understanding the behavior of larger, more complex molecules. Its structure is a

dynamic equilibrium of countless conformers, with the low-energy, all-anti state being the most

populated. The interplay between torsional strain from eclipsed bonds and steric strain from

gauche interactions dictates the relative stability of each conformer. Through a powerful

combination of computational modeling and experimental validation, scientists can build a

detailed picture of this conformational landscape, providing critical insights for fields ranging

from physical chemistry to rational drug design.

References
WebQC.Org. (n.d.). Decane (C10H22) properties.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 13 Tech Support

https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
http://wpage.unina.it/luigi.vitagliano/Chapter-11---Conformational-Restriction-and-Steric_2015_The-Practice-of-Medi.pdf
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Study.com. (n.d.). Decane Overview, Formula & Structure. Retrieved from [Link]

Study.com. (n.d.). Video: Decane Overview, Formula & Structure. Retrieved from [Link]

Wikipedia. (n.d.). Decane. Retrieved from [Link]

YouTube. (2012, May 15). Decane C10H22 Lewis Dot Structure. Retrieved from [Link]

ResearchGate. (n.d.). Probability distributions of conformations of n-decane molecules in

the.... Retrieved from [Link]

Chemistry LibreTexts. (2024, September 30). 3.7: Conformations of Other Alkanes.

Retrieved from [Link]

YouTube. (2020, September 29). Alkane Conformations Experiment Part 2, Modeling

Butanes. Retrieved from [Link]

YouTube. (2020, September 26). Alkane Conformations Experiment Part 1, Prelab. Retrieved

from [Link]

ResearchGate. (n.d.). Low-energy conformers of cyclodecane. Retrieved from [Link]

ResearchGate. (n.d.). n-Decane | Request PDF. Retrieved from [Link]

Lumen Learning. (n.d.). 3.5. Conformations of chain alkanes | Organic Chemistry 1: An open

textbook. Retrieved from [Link]

OpenStax. (2023, September 20). 3.7 Conformations of Other Alkanes - Organic Chemistry.

Retrieved from [Link]

Chemistry LibreTexts. (2022, July 20). 3.2: Conformations of open-chain organic molecules.

Retrieved from [Link]

Chemistry LibreTexts. (2021, December 15). 4.1: Conformation Analysis of Alkanes.

Retrieved from [Link]

Organic Chemistry 1: An open textbook. (n.d.). 3.7. Conformational analysis. Retrieved from

[https://open.ocole.org/ conformational-analysis.html]([Link] conformational-analysis.html)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 9 / 13 Tech Support

https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://study.com/learn/lesson/decane-overview-formula-structure.html
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://study.com/academy/lesson/decane-overview-formula-structure.html
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://en.wikipedia.org/wiki/Decane
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://www.youtube.com/watch?v=0QhG8M-k-aI
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://www.researchgate.net/figure/Probability-distributions-of-conformations-of-n-decane-molecules-in-the-gas-phase_fig1_234057393
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(McMurry)/03%3A_Alkanes_and_Their_Stereochemistry/3.07%3A_Conformations_of_Other_Alkanes
https://www.youtube.com/watch?v=Vf-pDEDd-7E
https://www.youtube.com/watch?v=sC6y3gY24aE
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://www.researchgate.net/figure/Low-energy-conformers-of-cyclodecane-a_tbl1_258197776
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://www.researchgate.net/publication/231575080_n-Decane
https://courses.lumenlearning.com/suny-potsdam-organicchemistry/chapter/2-5-conformations-of-chain-alkanes/
https://openstax.org/books/organic-chemistry/pages/3-7-conformations-of-other-alkanes
https://chem.libretexts.org/Courses/University_of_Illinois_Springfield/UIS%3A_CHE_267_-Organic_Chemistry_I(Morsch)/Chapters/Chapter_03%3A_Conformations_and_Cycloalkanes/3.02%3A_Conformations_of_open-chain_organic_molecules
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(Morsch_et_al.)/04%3A_Alkanes_and_Cycloalkanes/4.01%3A_Conformation_Analysis_of_Alkanes
https://open.ocole.org/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


KPU Pressbooks. (n.d.). 4.1 Conformation Analysis of Alkanes – Organic Chemistry I.

Retrieved from [Link]

NC State University Libraries. (n.d.). 3.7 Conformations of Other Alkanes – Organic

Chemistry: A Tenth Edition – OpenStax adaptation 1. Retrieved from [Link]

YouTube. (2024, February 12). CONFORMATIONS OF ALKANES | Newman Diagrams,

Gauche, Anti-Confirmation, Staggered, Eclipsed. Retrieved from [Link]

YouTube. (2020, September 29). Conformations of n-Pentane, Isopentane and

Cycloalkanes. Retrieved from [Link]

University of California, Los Angeles. (n.d.). Illustrated Glossary of Organic Chemistry -

Torsional strain. Retrieved from [Link]

The Journal of Organic Chemistry. (2024, May 31). Conformational Analysis of 1,3-

Difluorinated Alkanes. Retrieved from [Link]

National Institute of Standards and Technology. (n.d.). Decane - Phase change data.

Retrieved from [Link]

PubMed Central. (n.d.). Conformational Analysis of 1,3-Difluorinated Alkanes. Retrieved from

[Link]

Maricopa Open Digital Press. (n.d.). Conformational Analysis of Alkanes. Retrieved from

[Link]

Master Organic Chemistry. (2014, August 5). Fused Rings: Cis and Trans Decalin. Retrieved

from [Link]

Canadian Science Publishing. (n.d.). Davidane, a polycyclic alkane of significant chemical

and notable iconic interest: a computational study. Retrieved from [Link]

National Institute of Standards and Technology. (n.d.). Decane - Gas phase thermochemistry

data. Retrieved from [Link]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 13 Tech Support

https://kpu.pressbooks.pub/organicchemistry/chapter/4-1-conformation-analysis-of-alkanes/
https://openstax.pressbooks.pub/organicchemistry/chapter/3-7-conformations-of-other-alkanes/
https://www.youtube.com/watch?v=F3_SaAwk-yE
https://www.youtube.com/watch?v=e_a-KoKkH-s
https://www.chem.ucla.edu/~harding/IGOC/T/torsionalstrain.html
https://pubs.acs.org/doi/10.1021/acs.joc.4c00484
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124185&Mask=4
https://www.ncbi.nlm.nih.gov/pmc/articles/PMC11197621/
https://open.maricopa.edu/chem235/chapter/conformational-analysis-of-alkanes/
https://www.masterorganicchemistry.com/2014/08/05/fused-rings-cis-and-trans-decalin/
https://cdnsciencepub.com/doi/10.1139/v05-277
https://www.benchchem.com/product/b031447/docs?utm_src=pdf-body#decane-molecular-structure-and-conformational-analysis
https://webbook.nist.gov/cgi/cbook.cgi?ID=C124185&Mask=1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


PSIBERG. (2022, September 10). Torsional Strain: Examples and Applications. Retrieved

from [Link]

ResearchGate. (n.d.). (PDF) Recent studies on conformational analysis and steric effects.

Retrieved from [Link]

Chemistry LibreTexts. (2016, April 3). 2.6: Potential Energy Surfaces. Retrieved from [Link]

Wikipedia. (n.d.). Steric effects. Retrieved from [Link]

OpenOChem Learn. (n.d.). Torsional Strain. Retrieved from [Link]

OpenOChem Learn. (n.d.). Steric Strain. Retrieved from [Link]

Journal of the American Chemical Society. (1972). Conformational analysis of n-butane.

Retrieved from [Link]

YouTube. (2024, December 31). What Is Torsional Strain In Organic Chemistry?. Retrieved

from [Link]

PubMed. (2003, January 15). Conformational analysis by intersection: CONAN. Retrieved

from [Link]

ScienceDirect. (n.d.). Chapter 11. Conformational Restriction and Steric Hindrance in

Medicinal Chemistry. Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. webqc.org [webqc.org]

2. Decane Overview, Formula & Structure - Lesson | Study.com [study.com]

3. study.com [study.com]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 13 Tech Support

https://psiberg.com/torsional-strain/
https://www.researchgate.net/publication/228833096_Recent_studies_on_conformational_analysis_and_steric_effects
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Quantum_Tutorials_(Rioux)/02%3A_Foundations_of_Quantum_Mechanics/2.06%3A_Potential_Energy_Surfaces
https://en.wikipedia.org/wiki/Steric_effects
https://www.openochem.com/learn/stereochemistry/torsional-strain.html
https://www.openochem.com/learn/stereochemistry/steric-strain.html
https://pubs.acs.org/doi/10.1021/ja00763a006
https://www.youtube.com/watch?v=F3_SaAwk-yE
https://pubmed.ncbi.nlm.nih.gov/12483671/
https://www.sciencedirect.com/science/article/pii/B978012382236800011X
https://www.benchchem.com/product/b031447?utm_src=pdf-custom-synthesis#bc-rfq
https://www.webqc.org/compound.php?compound=Decane
https://study.com/learn/lesson/decane-formula-uses-structure.html
https://study.com/learn/lesson/video/decane-formula-uses-structure.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


4. Decane - Wikipedia [en.wikipedia.org]

5. youtube.com [youtube.com]

6. 4.1 Conformation Analysis of Alkanes – Organic Chemistry I [kpu.pressbooks.pub]

7. Conformational Analysis of Alkanes – Organic Chemistry: Fundamental Principles,
Mechanisms, Synthesis and Applications [open.maricopa.edu]

8. chem.libretexts.org [chem.libretexts.org]

9. 3.7. Conformational analysis | Organic Chemistry 1: An open textbook
[courses.lumenlearning.com]

10. Illustrated Glossary of Organic Chemistry - Torsional strain [chem.ucla.edu]

11. psiberg.com [psiberg.com]

12. 3.5. Conformations of chain alkanes | Organic Chemistry 1: An open textbook
[courses.lumenlearning.com]

13. Torsional Strain | OpenOChem Learn [learn.openochem.org]

14. 3.7 Conformations of Other Alkanes - Organic Chemistry | OpenStax [openstax.org]

15. Steric effects - Wikipedia [en.wikipedia.org]

16. 3.7 Conformations of Other Alkanes – Organic Chemistry: A Tenth Edition – OpenStax
adaptation 1 [ncstate.pressbooks.pub]

17. Steric Strain | OpenOChem Learn [learn.openochem.org]

18. chem.libretexts.org [chem.libretexts.org]

19. researchgate.net [researchgate.net]

20. chem.libretexts.org [chem.libretexts.org]

21. youtube.com [youtube.com]

22. researchgate.net [researchgate.net]

23. Conformational Analysis of 1,3-Difluorinated Alkanes - PMC [pmc.ncbi.nlm.nih.gov]

24. pubs.acs.org [pubs.acs.org]

25. wpage.unina.it [wpage.unina.it]

To cite this document: BenchChem. [decane molecular structure and conformational
analysis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b031447/docs#decane-molecular-structure-and-
conformational-analysis]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 12 / 13 Tech Support

https://en.wikipedia.org/wiki/Decane
https://www.youtube.com/watch?v=5QKKH6RlqUk
https://kpu.pressbooks.pub/organicchemistry/chapter/4-1-conformation-analysis-of-alkanes/
https://open.maricopa.edu/fundamentalsoforganicchemistry/chapter/conformational-analysis-of-alkanes/
https://open.maricopa.edu/fundamentalsoforganicchemistry/chapter/conformational-analysis-of-alkanes/
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_I_(Liu)/04%3A_Conformations_of_Alkanes_and_Cycloalkanes/4.01%3A_Conformation_Analysis_of_Alkanes
https://courses.lumenlearning.com/suny-potsdam-organicchemistry/chapter/conformational-analysis/
https://courses.lumenlearning.com/suny-potsdam-organicchemistry/chapter/conformational-analysis/
http://www.chem.ucla.edu/~harding/IGOC/T/torsional_strain.html
https://psiberg.com/torsional-strain/
https://courses.lumenlearning.com/suny-potsdam-organicchemistry/chapter/3-5-conformations-of-chain-alkanes/
https://courses.lumenlearning.com/suny-potsdam-organicchemistry/chapter/3-5-conformations-of-chain-alkanes/
https://learn.openochem.org/learn/first-semester-topics/alkanes/conformations-of-acyclic/torsional-strain
https://openstax.org/books/organic-chemistry/pages/3-7-conformations-of-other-alkanes
https://en.wikipedia.org/wiki/Steric_effects
https://ncstate.pressbooks.pub/organicchem/chapter/conformations-of-other-alkanes/
https://ncstate.pressbooks.pub/organicchem/chapter/conformations-of-other-alkanes/
https://learn.openochem.org/learn/first-semester-topics/alkanes/conformations-of-acyclic/steric-strain
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Organic_Chemistry_(OpenStax)/03%3A_Organic_Compounds-_Alkanes_and_Their_Stereochemistry/3.07%3A_Conformations_of_Other_Alkanes
https://www.researchgate.net/publication/239248471_n-Decane
https://chem.libretexts.org/Courses/University_of_California_Davis/Chem_107B%3A_Physical_Chemistry_for_Life_Scientists/Chapters/2%3A_Chemical_Kinetics/2.06%3A_Potential_Energy_Surfaces
https://www.youtube.com/watch?v=RkSToeJ6A4s
https://www.researchgate.net/figure/Low-energy-conformers-of-cyclodecane_tbl4_255784351
https://pmc.ncbi.nlm.nih.gov/articles/PMC11197103/
https://pubs.acs.org/doi/10.1021/acs.joc.4c00670
http://wpage.unina.it/luigi.vitagliano/Chapter-11---Conformational-Restriction-and-Steric_2015_The-Practice-of-Medi.pdf
https://www.benchchem.com/product/b031447/docs#decane-molecular-structure-and-conformational-analysis
https://www.benchchem.com/product/b031447/docs#decane-molecular-structure-and-conformational-analysis
https://www.benchchem.com/product/b031447/docs#decane-molecular-structure-and-conformational-analysis
https://www.benchchem.com/product/b031447/docs#decane-molecular-structure-and-conformational-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031447?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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